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Compound of Interest

Compound Name: 1,1-Dibromo-3,3-dichloroacetone

Cat. No.: B11929226 Get Quote

Essential Safety and Handling Guide for 1,1-
Dibromo-3,3-dichloroacetone
Audience: Researchers, scientists, and drug development professionals.

This guide provides crucial safety and logistical information for the handling and disposal of

1,1-Dibromo-3,3-dichloroacetone, a compound demanding rigorous safety protocols due to

its likely high toxicity and hazardous nature. The following procedures are based on information

for structurally similar halogenated ketones and are intended to ensure the highest level of

safety in the laboratory.

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for 1,1-Dibromo-3,3-dichloroacetone is not readily

available, data from analogous compounds such as 1,3-Dichloroacetone and 1,1-Dibromo-

3,3,3-trifluoroacetone suggest that it should be treated as a highly hazardous substance.

Anticipated Hazards:

Acute Toxicity: Likely to be fatal if swallowed, in contact with skin, or if inhaled.[1][2]

Skin Corrosion/Irritation: Expected to cause severe skin burns and eye damage.[2][3]

Eye Damage: Poses a risk of serious eye damage.[1][2]
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Mutagenicity: May be mutagenic for bacteria and yeast.[1]

Environmental Hazards: Potentially very toxic to aquatic life with long-lasting effects.[2]

Personal Protective Equipment (PPE)
Due to the severe hazards, a comprehensive PPE ensemble is mandatory. The following table

summarizes the required equipment.

Body Part
Personal Protective

Equipment
Specifications and Rationale

Respiratory

Full-face respirator with a

combination cartridge (organic

vapor/acid gas/particulate) or a

Self-Contained Breathing

Apparatus (SCBA).[4][5]

Protects against inhalation of

toxic dust and vapors, which

can be fatal.[1][2]

Eyes/Face

Full-face respirator or chemical

splash goggles in combination

with a face shield.[6]

Provides maximum protection

against splashes and vapors

that can cause severe eye

damage.[1][2]

Hands

Double gloving: inner nitrile

glove covered by an outer

chemical-resistant glove (e.g.,

butyl rubber or neoprene).

Ensures protection against

direct skin contact, which can

be fatal. Gloves must be

inspected before use and

changed immediately upon

contamination.[2][6]

Body

Chemical-resistant suit or a lab

coat worn over a long-sleeved

shirt and long pants. A

chemical-resistant apron is

also recommended.[4][7]

Protects skin from exposure to

the chemical.

Feet
Closed-toe, chemical-resistant

boots.[4][5]
Protects feet from spills.
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Operational and Disposal Plans
Handling Protocol

Preparation:

Work exclusively in a certified chemical fume hood with high-efficiency particulate air

(HEPA) filtration.[1]

Ensure that an eyewash station and a safety shower are readily accessible and have been

recently tested.[8]

Assemble all necessary equipment and reagents before handling the compound.

Inform colleagues in the vicinity of the planned work with this highly hazardous material.

Donning PPE:

Follow a strict donning sequence: shoe covers, inner gloves, lab coat/suit, respirator, face

shield/goggles, and finally outer gloves.

Handling the Compound:

Handle as a poisonous solid.[1]

Use tools such as spatulas and tongs to manipulate the solid, avoiding direct contact.

Keep the container tightly closed when not in use.[1][2]

Work on a disposable absorbent bench liner to contain any potential spills.

Post-Handling:

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

Remove PPE in the reverse order of donning, ensuring that the outer, contaminated layer

does not touch the skin.
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Wash hands thoroughly with soap and water after removing gloves.[6]

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek immediate medical attention.[1][2]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer

oxygen. If the victim is not breathing, perform artificial respiration (use a barrier device to

avoid direct contact). Seek immediate medical attention.[1]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1][2]

Spill: Evacuate the area. For a small spill, carefully sweep up the solid material, avoiding

dust generation, and place it in a sealed container for disposal. For a large spill, contact the

institution's environmental health and safety department immediately. Do not touch spilled

material.[1]

Disposal Plan
Waste Generation: All materials contaminated with 1,1-Dibromo-3,3-dichloroacetone,

including disposable PPE, bench liners, and cleaning materials, must be considered

hazardous waste.

Waste Collection: Collect all solid waste in a dedicated, labeled, and sealed container.

Disposal: Dispose of the hazardous waste through a licensed professional waste disposal

service.[6] Do not dispose of it down the drain or in regular trash. Waste must be disposed of

in accordance with federal, state, and local environmental control regulations.[1]

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for safely handling 1,1-Dibromo-3,3-
dichloroacetone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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